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Compound of Interest

Compound Name:
1-(2-Bromo-6-

nitrophenyl)ethanamine

Cat. No.: B12095327

Get Quote

Executive Summary
Target Molecule: 1-(2-Bromo-6-nitrophenyl)ethanamine CAS: N/A (Specific Intermediate)

Molecular Formula: C₈H₉BrN₂O₂ Molecular Weight: 245.07 g/mol (Average)

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns

of 1-(2-Bromo-6-nitrophenyl)ethanamine, a highly specific chiral building block often used in

the synthesis of kinase inhibitors and atropisomeric drugs. Due to the steric congestion driven

by the 2,6-disubstitution pattern (Ortho-Bromo, Ortho-Nitro), this molecule exhibits unique

fragmentation behaviors distinct from standard phenethylamines.

This document compares the performance of Electron Ionization (EI) versus Electrospray

Ionization (ESI), offering predictive spectral data derived from mechanistic principles of alpha-

cleavage, ortho-effects, and isotopic profiling.
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Before analyzing fragmentation, the isotopic signature of Bromine provides the primary

diagnostic filter.

Feature Specification Diagnostic Value

Monoisotopic Mass 243.98 (⁷⁹Br) / 245.98 (⁸¹Br)
1:1 Doublet intensity ratio is

the primary identifier.

Nitrogen Rule Even Mass (2 Nitrogens)
Precursor ion will be even (EI)

or odd (ESI [M+H]⁺).

Steric Environment 2,6-Disubstituted

High steric strain promotes

rapid benzylic cleavage and

ortho-elimination.

Instrumentation & Protocols
To replicate the profiles described below, the following experimental conditions are

recommended.

Protocol A: Gas Chromatography-Mass Spectrometry
(GC-EI-MS)

Inlet Temp: 250°C (Splitless mode).

Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm).

Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40–300.

Derivatization: Optional (TFA-anhydride) to prevent thermal degradation of the primary

amine, though the free base is stable enough for rapid analysis.

Protocol B: Liquid Chromatography-Mass Spectrometry
(LC-ESI-MS/MS)

Mobile Phase: A: H₂O + 0.1% Formic Acid; B: MeCN + 0.1% Formic Acid.
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Ionization: ESI Positive Mode (+).

Capillary Voltage: 3.5 kV.

Collision Energy: Stepped 15–35 eV for MS/MS fragmentation.

Fragmentation Analysis: EI vs. ESI
Electron Ionization (EI) - Hard Ionization
Under 70 eV EI conditions, the molecular ion (M⁺•) is weak due to the labile nature of the

benzylic amine. The spectrum is dominated by alpha-cleavage and ortho-effect

rearrangements.

Alpha-Cleavage (Dominant): The bond between the benzylic carbon and the ethyl group is

cleaved. However, in 1-phenylethanamines, the loss of the methyl radical (•CH₃) or the

formation of the iminium ion is favored.

Ortho-Nitro Effect: The nitro group at position 6 interacts with the benzylic hydrogen, leading

to the loss of •OH (M-17) or H₂O, a hallmark of ortho-nitroalkylbenzenes.

Predicted EI Peak List:

m/z 244/246 (M⁺•): Weak molecular ion doublet.

m/z 229/231 (M - •CH₃): Loss of the methyl group from the ethyl chain (Alpha-cleavage).

m/z 165/167 (M - Br): Loss of the bromine radical (distinctive loss of doublet pattern).

m/z 44 ([CH₃CH=NH₂]⁺): Base peak typical for alpha-methyl amines, though often

suppressed by the stability of the substituted benzyl cation.

Electrospray Ionization (ESI) - Soft Ionization
ESI produces a stable protonated molecule [M+H]⁺. Fragmentation requires Collision-Induced

Dissociation (CID).

[M+H]⁺ (m/z 245/247): Base peak, showing the characteristic 1:1 bromine isotope pattern.
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Neutral Loss of NH₃ (m/z 228/230): The primary amine is easily lost, generating a

resonance-stabilized benzylic carbocation. This ion retains the Br/NO₂ pattern.

Nitro Reduction/Loss: Loss of NO₂ radical (46 Da) or NO (30 Da) is observed at higher

collision energies.

Mechanistic Pathway Visualization
The following diagram maps the divergent fragmentation pathways for the target molecule.
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Figure 1: Divergent fragmentation pathways under Hard (EI) and Soft (ESI) ionization. Note the

retention of the Bromine doublet in high-mass fragments.

Comparative Performance Guide
This table compares the target molecule against standard analogues to assist in identification

during screening.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12095327/docs?utm_src=pdf-body-img#technical-comparison-guide-mass-spectrometry-profiling-of-1-2-bromo-6-nitrophenyl-ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12095327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Ionization
Key Diagnostic Ion
(m/z)

Mechanism Note

1-(2-Bromo-6-

nitrophenyl)ethanamin

e

ESI (+) 228/230 (1:1 Doublet)

Loss of NH₃ is favored

due to steric crowding

of the 2,6-substituents

destabilizing the

amine.

1-(2-

Bromophenyl)ethana

mine

ESI (+) 183/185

Lacks the Nitro group;

fragmentation is

cleaner, dominated by

NH₃ loss.

1-Phenylethanamine EI 106 (M-15)

Classic alpha-

cleavage; Base peak

is m/z 44 or 106

depending on energy.

2-Bromo-6-nitroaniline EI 216/218

Reference Isomer:

Lacks the ethyl chain.

Shows loss of NO₂ but

NO alpha-cleavage

(no alkyl chain).

Experimental Insight: The "Ortho-Effect" Trap
Researchers often misidentify 2,6-disubstituted benzylamines because the molecular ion in EI

is extremely weak. The steric repulsion between the Nitro group and the ethylamine chain

forces rapid fragmentation.

Recommendation: Always use ESI-MS for molecular weight confirmation. Use EI-MS only for

structural fingerprinting of the substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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